Cas no 946199-31-1 (2-(4-fluorophenyl)-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylacetamide)

• Product Name: 2-(4-fluorophenyl)-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylacetamide
• CAS No: 946199-31-1
• MF: C₁₈H₂₁FN₂OS
• MW: 332.435546636581
• CID: 6325588
• PubChem ID: 16931555
• Update Time: 2025-07-16

2-(4-fluorophenyl)-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylacetamide
• AKOS024645838
• 946199-31-1
• 2-(4-fluorophenyl)-N-(2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl)acetamide
• F2392-0464
• 2-(4-fluorophenyl)-N-(2-pyrrolidin-1-yl-2-thiophen-3-ylethyl)acetamide
• 2-(4-fluorophenyl)-N-[2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl]acetamide

• Inchi： 1S/C18H21FN2OS/c19-16-5-3-14(4-6-16)11-18(22)20-12-17(15-7-10-23-13-15)21-8-1-2-9-21/h3-7,10,13,17H,1-2,8-9,11-12H2,(H,20,22)
• InChI Key： GGYMETFPKNJCCB-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CNC(CC1C=CC(=CC=1)F)=O)N1CCCC1

Computed Properties

• Exact Mass: 332.13586263g/mol
• Monoisotopic Mass: 332.13586263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 60.6Ų

Additional information on 2-(4-fluorophenyl)-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylacetamide

Introduction to 2-(4-fluorophenyl)-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylacetamide (CAS No. 946199-31-1) and Its Significance in Modern Chemical Biology

The compound 2-(4-fluorophenyl)-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylacetamide, identified by its CAS number 946199-31-1, represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its intricate structural framework, has garnered attention due to its potential applications in pharmaceutical research and drug development. The presence of multiple heterocyclic moieties, including 4-fluorophenyl, pyrrolidin-1-yl, and thiophen-3-yl groups, endows it with unique chemical properties that make it a valuable candidate for further exploration.

Recent advancements in the field of medicinal chemistry have highlighted the importance of multivariate structural motifs in designing novel therapeutic agents. The combination of a fluorinated aromatic ring, a pyrrolidine scaffold, and a thiophene moiety in 2-(4-fluorophenyl)-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylacetamide suggests a potential for modulating biological pathways associated with these structures. Such compounds are often investigated for their ability to interact with specific targets, thereby influencing cellular processes relevant to various diseases.

In the context of current research, the structural features of this compound align well with the growing interest in molecules that exhibit dual or multi-target interactions. The 4-fluorophenyl group, known for its ability to enhance metabolic stability and binding affinity, plays a crucial role in optimizing the pharmacokinetic profile of drug candidates. Meanwhile, the pyrrolidin-1-yl and thiophen-3-yl components contribute to the compound's overall binding affinity by introducing hydrogen bonding and hydrophobic interactions with biological targets.

One of the most compelling aspects of 2-(4-fluorophenyl)-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylacetamide is its potential as a scaffold for structure-based drug design. By leveraging computational modeling techniques, researchers can predict how this molecule might interact with various biological targets, such as enzymes or receptors. These predictions are crucial for guiding experimental efforts and optimizing lead compounds for therapeutic use. The integration of machine learning algorithms has further enhanced the precision of these predictions, allowing for more efficient identification of promising candidates.

The compound's relevance is underscored by its potential applications in addressing unmet medical needs. For instance, studies have suggested that molecules containing fluorinated aromatic rings may exhibit enhanced bioavailability and reduced susceptibility to metabolic degradation. This makes them particularly attractive for developing drugs that require prolonged circulation times or targeted delivery systems. Additionally, the presence of pyrrolidin-1-yl and thiophen-3-yl groups hints at potential applications in treating neurological disorders or inflammation-related conditions, where these structural motifs are known to play significant roles.

Recent publications have begun to explore the synthetic pathways for accessing derivatives of 2-(4-fluorophenyl)-N-2-(pyrrolidin-1-y l)-2-(thiophen -3 -y l)ethylacetamide. These studies focus on developing efficient synthetic routes that preserve the integrity of the key functional groups while allowing for modifications that enhance pharmacological activity. Advances in catalytic methods and green chemistry principles have enabled researchers to produce these complex molecules with greater precision and environmental sustainability.

The pharmacological profile of this compound is also being scrutinized through preclinical studies aimed at evaluating its efficacy and safety profiles. Initial findings suggest that it may exhibit promising activity against certain disease markers, although further research is necessary to fully elucidate its therapeutic potential. These studies often involve co-administration with other compounds or genetic models to assess how 2-(4-fluorophenyl)-N - 2 -(pyrrolidin - 1 - yl ) - 2 -( thi ophen - 3 - y l ) eth y lacet amide interacts within complex biological systems.

In conclusion, 2-(4-fluorophenyl)-N - 2 -( py rrol idin - 1 - yl ) - 2 -( thi ophen - 3 - y l ) eth y lacet amide (CAS No. 946199 - 31 - 1) represents a compelling subject of study in chemical biology. Its unique structural composition and demonstrated potential make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly significant role in advancing pharmaceutical innovation.